N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H12N6O2S/c1-9-17-15(23-20-9)11-3-2-5-21-12(18-19-13(11)21)7-16-14(22)10-4-6-24-8-10/h2-6,8H,7H2,1H3,(H,16,22)
• InChI Key: KWXNWVZUKHALRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN3C2=NN=C3CNC(=O)C4=CSC=C4
• Molecular Formula: C15H12N6O2S
• Molecular Weight: 340.4 g/mol

Description

The compound “N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)thiophene-3-carboxamide” is a complex organic molecule. It contains several heterocyclic rings, including an oxadiazole ring and a triazolopyridine ring. The oxadiazole ring is a five-membered heterocyclic ring that contains two carbon atoms, two nitrogen atoms, and one oxygen atom. The triazolopyridine ring is a fused ring system that contains three nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its heterocyclic rings. The oxadiazole ring is a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. The triazolopyridine ring is a fused ring system that contains three nitrogen atoms. These rings are connected by a methylene group (CH2) and attached to a thiophene ring and a carboxamide group.

Scientific Research Applications

Agricultural Biological Activities

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Nematocidal Activity

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Anti-fungal Activity

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Antibacterial Effects

Certain derivatives of the compound have shown strong antibacterial effects on Xanthomonas oryzae pv. .

Treatment of Rice Bacterial Diseases

The compound has shown potential in treating rice bacterial diseases such as rice bacterial leaf blight and rice bacterial leaf streaks caused by Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. .

Drug Discovery

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Future Directions

The future directions for research on this compound could include further investigation into its synthesis, chemical reactions, mechanism of action, and potential applications. Given the reported biological activities of oxadiazole derivatives, this compound could be of interest in the development of new drugs or therapeutic agents.